
Personal protective equipment for handling
Lithium chromate dihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithium chromate dihydrate

Cat. No.: B1592307 Get Quote

Essential Safety and Handling Guide for Lithium
Chromate Dihydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Lithium Chromate Dihydrate in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks associated with this hazardous substance.

Lithium chromate dihydrate is a yellow crystalline powder that is deliquescent and very

soluble in water.[1][2] As a compound containing hexavalent chromium, it is classified as a

carcinogen and a strong oxidizing agent.[2][3][4] Ingestion can lead to damage to the liver and

kidneys.[1] Therefore, stringent safety measures are imperative when handling this chemical.

Exposure Limits and Quantitative Data
Adherence to established exposure limits is critical to minimize health risks. The Occupational

Safety and Health Administration (OSHA) has set specific limits for hexavalent chromium

compounds.
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Parameter Value Agency

Permissible Exposure Limit

(PEL)

5 µg/m³ (8-hour time-weighted

average)
OSHA[5]

Action Level (AL)
2.5 µg/m³ (8-hour time-

weighted average)
OSHA[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure. The following

equipment is mandatory when handling Lithium Chromate Dihydrate.[6][7]

Respiratory Protection: A NIOSH/MSHA-approved respirator is required if exposure limits are

exceeded or if irritation is experienced.[8] A full-facepiece respirator is recommended for

maximum protection.[2]

Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes and dust.[2][7]

Skin Protection: Impervious gloves (such as nitrile), a lab coat, and an apron are required to

prevent skin contact.[2][9] For tasks with a higher risk of exposure, a full-body suit or

coveralls should be considered.[7]

Footwear: Closed-toe shoes or disposable shoe covers must be worn.[7]

Safe Handling and Storage Protocol
A designated and clearly marked area should be established for handling and storing Lithium
Chromate Dihydrate.[1][2][10]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is correctly donned. The designated

handling area, such as a chemical fume hood, should be clean and uncluttered.

Weighing:
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Perform all weighing operations within a certified chemical fume hood to minimize

inhalation exposure.

Use a dedicated set of spatulas and weighing boats.

Handle the container with care to avoid generating dust.

Dissolving:

Slowly add the weighed Lithium Chromate Dihydrate to the solvent (e.g., water) while

stirring gently to avoid splashing.

Keep the container covered as much as possible during the dissolution process.

Post-Handling:

Thoroughly clean all equipment used with appropriate deactivating solutions if available, or

soap and water.

Wipe down the work surface in the fume hood.

Remove PPE in the correct order to avoid cross-contamination. Wash hands and forearms

thoroughly after removing gloves.

Storage:

Store Lithium Chromate Dihydrate in a cool, dry, and well-ventilated area in a tightly closed

container.[1][2][9]

It should be stored away from combustible materials, reducing agents, acids, and other

incompatible substances.[1][2][10]

The storage area should be clearly labeled as a designated area for carcinogens.

Spill and Waste Disposal Plan
Spill Response:

Small Spills:
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Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.

Use appropriate tools to carefully scoop the material into a labeled, sealed container for

hazardous waste disposal.

Clean the spill area with water and collect the cleaning materials for disposal as

hazardous waste.

Large Spills:

Evacuate the laboratory and notify the appropriate safety personnel immediately.

Restrict access to the area.

Follow established emergency procedures for hazardous material spills.

Waste Disposal:

All waste containing Lithium Chromate Dihydrate, including contaminated PPE, weighing

boats, and cleaning materials, must be disposed of as hazardous waste.[10]

Collect waste in clearly labeled, sealed, and non-reactive containers.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[10] Contact your institution's environmental health and safety department for specific

guidance.
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Caption: Workflow for the safe handling of Lithium Chromate Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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